Cas no 2189-83-5 (17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid)
2189-83-5 structure
Product Name:17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid
CAS No:2189-83-5
MF:C19H28O3
MW:304.423826217651
CID:2626582
PubChem ID:249698
Update Time:2025-04-21
17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid Chemical and Physical Properties
Names and Identifiers
-
- 17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid
- (3S,3aS,5aS,6R,9aS,9bS)-Dodecahydro-3-hydroxy-3a,6-dimethyl-7-oxo-1H-benz[e]indene-6-propanoic Acid;3,5-Seco-A-norandrostan-17|A-ol-5-on-3-oic Acid;4-Nor-3,5-seco-5-oxo-17|A-hydroxyandrostan-3-oic Acid;3-((3aS)-3c-Hydroxy-7-oxo-3ar,6c-dimethyl-(5atH,9acH,9btH)-dodecahydro-1H-cyclopenta[a]naphthalinyl-(6t))-propionsaeure;[3S-(3|A,3a|A,5a|A,6|A,9a|A,9b|A)]-Dodecahydro-3-hydroxy-3a,6-dimethyl-7-oxo-1H-benz[e]indene-6-propanoic Acid;
- DTXSID301244331
- 4beta,5-Epoxy-17beta-hydroxy-5beta-androstan-3-one
- 4beta,5beta-Epoxytestosterone
- 2189-83-5
- (4I(2),5I(2),17I(2))-4,5-Epoxy-17-hydroxyandrostan-3-one
- NSC68279
- CHEBI:79788
- (1S,2R,6R,8R,11S,12S,15S,16S)-15-hydroxy-2,16-dimethyl-7-oxapentacyclo[9.7.0.02,8.06,8.012,16]octadecan-5-one
- CHEMBL3137915
- Q27148922
- NSC-68279
-
- Inchi: 1S/C19H28O3/c1-17-8-6-13-11(12(17)3-4-15(17)21)5-10-19-16(22-19)14(20)7-9-18(13,19)2/h11-13,15-16,21H,3-10H2,1-2H3/t11-,12-,13-,15-,16-,17-,18+,19-/m0/s1
- InChI Key: FNRMBSNOUHBOND-CTPLVLMWSA-N
- SMILES: O1[C@H]2C(CC[C@]3(C)[C@H]4CC[C@]5(C)[C@H](CC[C@H]5[C@@H]4CC[C@@]132)O)=O
Computed Properties
- Exact Mass: 304.20400
- Monoisotopic Mass: 304.204
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 0
- Complexity: 545
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.8Ų
Experimental Properties
- Density: 1.2
- Boiling Point: 445.2°C at 760 mmHg
- Flash Point: 157.6°C
- Refractive Index: 1.573
- PSA: 49.83000
- LogP: 3.09040
17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
2189-83-5 (17|A-Hydroxy-5-oxo-A-nor-3,5-secoandrostan-3-oic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk